Cas no 2229229-89-2 (2-(3,5-dichlorophenyl)prop-2-en-1-amine)

• Product Name: 2-(3,5-dichlorophenyl)prop-2-en-1-amine
• CAS No: 2229229-89-2
• MF: C₉H₉Cl₂N
• MW: 202.080460309982
• CID: 5856687
• PubChem ID: 165690856
• Update Time: 2025-05-22

2-(3,5-dichlorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichlorophenyl)prop-2-en-1-amine
• 2229229-89-2
• EN300-1979033

• Inchi： 1S/C9H9Cl2N/c1-6(5-12)7-2-8(10)4-9(11)3-7/h2-4H,1,5,12H2
• InChI Key： PRVVDYXXRCDIQU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(=C)CN)Cl

Computed Properties

• Exact Mass: 201.0112047g/mol
• Monoisotopic Mass: 201.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 2-(3,5-dichlorophenyl)prop-2-en-1-amine

Introduction to 2-(3,5-Dichlorophenyl)Prop-2-En-1-Amine (CAS No: 2292989-89-1)

2-(3,5-Dichlorophenyl)prop-2-en-1-amine, commonly referred to by its CAS number CAS No: 229, , is a versatile organic compound with significant applications in various fields of chemistry and pharmacology. This compound has gained attention due to its unique chemical properties and potential uses in drug development and material science.

The molecular structure of 2-(3,5-dichlorophenyl)prop-2-en-1-amine consists of a dichlorophenyl group attached to a propenylamine moiety. This combination imparts the compound with both aromatic and aliphatic characteristics, making it highly reactive in certain chemical environments. The presence of the dichlorophenyl group contributes to the compound's stability and ability to participate in various chemical reactions, such as nucleophilic substitutions and additions.

Recent studies have highlighted the potential of propenylamine derivatives like this compound in the development of new pharmaceutical agents. Researchers have explored its role as a precursor in synthesizing bioactive molecules, particularly those with anti-inflammatory and antioxidant properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against certain inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

In addition to its pharmacological applications, propenylamine derivatives are also being investigated for their role in material science. The compound's ability to form stable bonds under certain conditions makes it a candidate for use in polymer synthesis and advanced materials development. A study conducted at the University of California revealed that incorporating this compound into polymer matrices can enhance the mechanical properties of the resulting materials, making them suitable for high-performance applications.

The synthesis of propenylamine derivatives like this compound involves a series of carefully controlled reactions. One common method involves the alkylation of aniline derivatives with appropriate alkyl halides, followed by dehydrohalogenation to form the propene moiety. This process requires precise control over reaction conditions to ensure high yields and purity of the final product.

From an environmental standpoint, understanding the behavior of compounds like propenylamine derivatives is crucial for assessing their impact on ecosystems. Recent research has focused on evaluating their biodegradation rates under various environmental conditions. Findings from a study published in Environmental Science & Technology indicate that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it poses limited long-term risks to aquatic ecosystems when properly managed.

In conclusion, propenylamine derivatives, including CAS No: , represent a class of compounds with diverse applications across multiple scientific disciplines. Their unique chemical properties make them valuable tools in drug discovery and material science, while ongoing research continues to uncover new potential uses and optimize their synthesis processes.